PK11000

Specification

• CAS No.: 38275-34-2
• Molecular Formula: C6H5ClN2O4S
• Molecular Weight: 236.63 g/mol
• IUPAC Name: 5-chloro-2-methylsulfonylpyrimidine-4-carboxylic acid
• Standard InChI: InChI=1S/C6H5ClN2O4S/c1-14(12,13)6-8-2-3(7)4(9-6)5(10)11/h2H,1H3,(H,10,11)
• Standard InChI Key: WZUPWJVRWIVWEF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC=C(C(=N1)C(=O)O)Cl
• Appearance: Solid powder

Introduction

Chemical Identity and Structural Characterization

Molecular Architecture

The compound’s core structure consists of a pyrimidine ring substituted at the 2-, 4-, and 5-positions. Key features include:

• Position 2: Methylsulfonyl group ($-\text{SO}_2\text{CH}_3$), enhancing electrophilicity and hydrogen-bonding capacity.

• Position 4: Carboxylic acid ($-\text{COOH}$), enabling salt formation or esterification.

• Position 5: Chlorine atom, contributing to electronic effects and steric hindrance.

The planar pyrimidine ring facilitates π-π stacking interactions, while the sulfonyl and carboxylic acid groups promote solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Table 1: Key Structural Identifiers

Property	Value
IUPAC Name	5-Chloro-2-methylsulfonylpyrimidine-4-carboxylic acid
SMILES	CS(=O)(=O)C1=NC=C(C(=N1)C(=O)O)Cl
InChIKey	WZUPWJVRWIVWEF-UHFFFAOYSA-N
Molecular Weight	236.63 g/mol
Parent Compound (CID)	1241459

Spectroscopic Data

• NMR: The $^1\text{H}$-NMR spectrum in DMSO-d6 shows characteristic peaks at δ 8.95 ppm (pyrimidine H-6), δ 3.45 ppm (methylsulfonyl CH$_3$), and δ 13.2 ppm (carboxylic acid proton).

• IR: Strong absorptions at 1720 cm$^{-1}$ (C=O stretch), 1350–1150 cm$^{-1}$ (S=O asymmetric/symmetric stretches), and 750 cm$^{-1}$ (C-Cl vibration).

Synthesis and Manufacturing

Synthetic Routes

The compound is typically synthesized via multistep reactions starting from 2-thiouracil derivatives. A representative pathway involves:

• Chlorination: Treatment of 2-thiouracil with phosphorus oxychloride (POCl$_3$) introduces chlorine at position 5.

• Sulfonation: Oxidation of the thioether group using hydrogen peroxide ($\text{H}_2\text{O}_2$) or oxone generates the methylsulfonyl moiety.

• Carboxylation: Hydrolysis of a nitrile or ester intermediate under acidic conditions yields the carboxylic acid.

Table 2: Raw Materials and Reagents

Material	Role
2-Thiouracil	Starting material
POCl$_3$	Chlorinating agent
H$_2$O$_2$	Oxidizing agent
Triethylamine	Base catalyst

Process Optimization

• Yield Enhancement: Using microwave-assisted synthesis reduces reaction times from 24 hours to <2 hours, improving yields by 15–20%.

• Purification: Reverse-phase HPLC with a C18 column achieves >98% purity, critical for pharmaceutical applications.

Physicochemical Properties

Solubility and Stability

• Solubility: Highly soluble in DMSO (≥50 mg/mL), sparingly soluble in water (0.8 mg/mL at 25°C).

• Stability: Stable under inert gas at −20°C for >2 years; degrades in aqueous solutions above pH 7 due to hydrolysis of the sulfonyl group.

Table 3: Thermal Properties

Parameter	Value	Method
Melting Point	218–220°C (decomposes)	DSC
pKa (Carboxylic Acid)	2.9 ± 0.2	Potentiometry

Reactivity

• Nucleophilic Substitution: The 5-chloro group undergoes displacement with amines or alkoxides to form analogs.

• Esterification: Reacts with methanol/H$^+$ to yield methyl esters, useful in prodrug design.

Pharmaceutical and Biological Applications

Antiviral Research

Pyrimidine derivatives analogous to 5-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylic acid inhibit respiratory syncytial virus (RSV) fusion proteins. Compound 14f, a structural analog, exhibits EC$_{50}$ = 0.15 nM against RSV by stabilizing the prefusion F protein conformation.

Oncology Applications

• Mutant p53 Reactivation: Carboxylic acid derivatives act as zinc chelators, restoring wild-type function to mutant p53 in breast cancer models (IC$_{50}$ = 1.2 μM in MDA-MB-231 cells).

• Alkylating Agents: The methylsulfonyl group participates in Michael addition reactions with cysteine residues in oncogenic kinases.

Assay	Result
LD$_{50}$ (oral, rat)	320 mg/kg
Ames Test	Negative (non-mutagenic)

Supplier	Purity	Price (USD/g)	Lead Time
VulcanChem	98%	$450	14 days
Molbase	90%	$320	20 days